Cas no 75853-44-0 (2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI))
75853-44-0 structure
Product Name:2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI)
CAS No:75853-44-0
MF:C13H10ClN2O4P
MW:324.656262874603
CID:563338
PubChem ID:189844
Update Time:2025-04-19
2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI)
- (9-amino-6-chloroacridin-2-yl) dihydrogen phosphate
- 9-amino-6-chloroacridine-2-phosphate
- DTXSID80226761
- SCHEMBL3362000
- 75853-44-0
-
- Inchi: 1S/C13H10ClN2O4P/c14-7-1-3-9-12(5-7)16-11-4-2-8(20-21(17,18)19)6-10(11)13(9)15/h1-6H,(H2,15,16)(H2,17,18,19)
- InChI Key: OWFHEUBYDGJHQL-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N=C1C=CC(=CC1=C2N)OP(=O)(O)O
Computed Properties
- Exact Mass: 324.007
- Monoisotopic Mass: 324.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.692
- Boiling Point: 639.5°C at 760 mmHg
- Flash Point: 340.6°C
- Refractive Index: 1.789
- PSA: 116.21000
- LogP: 3.02520
2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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